6-chloro-3-fluoro-N-[(3-methoxyphenyl)methyl]pyridine-2-carboxamide

• IUPAC Name: 6-chloro-3-fluoro-N-[(3-methoxyphenyl)methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C14H12ClFN2O2/c1-20-10-4-2-3-9(7-10)8-17-14(19)13-11(16)5-6-12(15)18-13/h2-7H,8H2,1H3,(H,17,19)
• InChI Key: TXAOHCZHHQUPIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2=C(C=CC(=N2)Cl)F
• Molecular Formula: C14H12ClFN2O2
• Molecular Weight: 294.71 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, the chloro and fluoro substituents, and the carboxamide and methoxyphenylmethyl groups would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the pyridine ring might undergo electrophilic substitution reactions, while the carboxamide group might participate in condensation reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, its potential uses, and its safety and environmental impact.